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Compound of Interest

Compound Name: potassium;methanesulfonate

Cat. No.: B7802857

An In-depth Examination of the Chemical Structure, Properties, and Applications of Potassium
Methanesulfonate

Potassium methanesulfonate (KMS), the potassium salt of methanesulfonic acid, is a versatile
and highly utilized compound in various scientific and industrial fields. Its stability, high
solubility, and role as a biochemically compatible salt make it an invaluable tool in
electrophysiology, organic synthesis, and electrochemistry. This technical guide provides a
detailed overview of its chemical structure, physicochemical properties, synthesis, and key
applications, with a focus on its relevance to researchers, scientists, and professionals in drug
development.

Chemical Structure and Identification

Potassium methanesulfonate is an alkali metal salt with a simple yet stable structure. It consists
of a potassium cation (K*) and a methanesulfonate anion (CH3sSOs~). The methanesulfonate
anion features a central sulfur atom double-bonded to two oxygen atoms and single-bonded to
a third oxygen atom and a methyl group.

A diagram illustrating the ionic and covalent bonds within potassium methanesulfonate is
provided below.
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Chemical Structure of Potassium Methanesulfonate
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Caption: Chemical structure of potassium methanesulfonate.

Physicochemical Properties

Potassium methanesulfonate is a white crystalline solid that is highly soluble in water.[1] Its key
physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CHsKOsS [2][3]
Molecular Weight 134.20 g/mol [1][2]
Appearance White crystalline solid/powder [1114]
Melting Point >360 °C [5]
Solubility Highly soluble in water [1][6]
IUPAC Name potassium;methanesulfonate [1]

CAS Number 2386-56-3 [1][2]

InChi Key XWIIIXWOZCRYEL- 2171

UHFFFAOYSA-M

SMILES String

CS(=0)(=0)[O-].[K+]

[2]7]

Synthesis and Purification

The synthesis of high-purity potassium methanesulfonate is typically achieved through a

straightforward acid-base neutralization reaction.

Experimental Protocol: Synthesis of Potassium

Methanesulfonate

Principle: Methanesulfonic acid is neutralized with a stoichiometric amount of potassium

hydroxide in an aqueous solution to yield potassium methanesulfonate and water.

Materials:

Methanesulfonic acid (CH3sSOsH)

Potassium hydroxide (KOH)

Deionized water

Ice bath
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Procedure:

e An equimolar amount of potassium hydroxide is dissolved in deionized water in a suitable
reaction vessel.

e The reaction vessel is placed in an ice bath to control the exothermic nature of the
neutralization reaction.[1]

» A stoichiometric equivalent of methanesulfonic acid is slowly added to the potassium
hydroxide solution with constant stirring.

o After the addition is complete, the solution is stirred for a period to ensure the reaction goes
to completion. The pH of the solution can be monitored to confirm neutralization.

e The resulting aqueous solution of potassium methanesulfonate is then heated to between
120-150°C to evaporate the water and isolate the crystalline product.[1]

The workflow for the synthesis and purification of potassium methanesulfonate is depicted in
the following diagram.
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Synthesis and Purification Workflow of Potassium Methanesulfonate
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Caption: Synthesis and purification workflow.
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Analytical Characterization

Several analytical techniques are employed to confirm the identity, purity, and stoichiometry of
synthesized potassium methanesulfonate.

Methodologies for Characterization

 Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES): This technique is
used to verify the stoichiometric ratio of potassium to sulfur (K:S = 1:1) and to quantify any
trace metal impurities.[1]

o CHNS Analysis: Elemental analysis confirms the percentage composition of carbon,
hydrogen, nitrogen, and sulfur in the compound.[1]

e Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present. Potassium methanesulfonate exhibits a distinct sulfonate group vibration at
approximately 1187 cm~1, which is absent in non-ionized methanesulfonic acid.[1]

o High-Performance Liquid Chromatography (HPLC): HPLC can be used for the separation
and quantification of potassium methanesulfonate, often employing mixed-mode columns for
the analysis of both cations and anions.[8]

The following diagram illustrates the analytical workflow for the characterization of potassium
methanesulfonate.
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Analytical Workflow for Potassium Methanesulfonate Characterization
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Caption: Analytical workflow for characterization.

Applications in Research and Drug Development

Potassium methanesulfonate's unique properties make it a valuable reagent in several areas of
research and development.

» Electrophysiology: In neuroscience research, potassium methanesulfonate is frequently used
in pipette solutions for whole-cell patch-clamp recordings. Its use as a major anion helps in
maintaining cellular integrity and allows for stable recordings of neuronal activity, such as
calcium-dependent afterhyperpolarization (AHP) currents in hippocampal neurons.[1]

» Biochemical Buffers: Due to its high solubility and stability, it is used in the formulation of
biochemical buffers.[1]

o Organic Synthesis: The methanesulfonate group is a good leaving group, making potassium
methanesulfonate a useful nucleophile in substitution reactions.[1] It also acts as a
cocatalyst in some organic synthesis reactions.
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o Electrochemistry: It serves as a component in electrolytes for lithium-ion batteries and redox
flow batteries.[1] Additionally, it is used in electroplating applications, such as the
electrodeposition of tin-lead solder, providing a safer alternative to hazardous acids.[1]

o Other Applications: It has been noted for its antimicrobial properties and its use in the
preparation of fatty acyl glycinate surfactants.[9]

The diverse applications of potassium methanesulfonate are summarized in the diagram below.
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Caption: Diverse applications of potassium methanesulfonate.

Safety and Handling

Potassium methanesulfonate is considered a hazardous substance and should be handled with
appropriate safety precautions.
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Hazard Class GHS Classification Precautionary Statements
Skin Irritation Category 2 (H315) P264, P280, P302+P352
Eye Irritation Category 2 (H319) P280, P305+P351+P338

Specific Target Organ Toxicit Category 3 (H335) -
? 9 g Y g Y3 _ _) P261, P271
(Single Exposure) Respiratory Irritation

Handling and Storage:

o Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and
a dust mask.[7]

e Use only in a well-ventilated area.[9]
e Store in a tightly sealed container in a dry place.[6] The material is hygroscopic.[10]
» Avoid contact with oxidizing agents.[4]

¢ Itis a combustible solid, and dust clouds may form an explosive mixture with air.[4]

Conclusion

Potassium methanesulfonate is a compound with a valuable combination of properties,
including high solubility, stability, and utility as a nucleophile and electrolyte component. For
researchers in the life sciences, particularly in electrophysiology, it is an essential tool for
obtaining stable and reliable data. Its applications in organic synthesis and industrial processes
further underscore its importance. A thorough understanding of its chemical properties,
synthesis, and handling is crucial for its safe and effective use in a professional laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b7802857
https://pubchem.ncbi.nlm.nih.gov/compound/2386-56-3
https://www.americanelements.com/potassium-methanesulfonate-2386-56-3
https://datasheets.scbt.com/sc-236446.pdf
https://www.chemicalbook.com/Manufacturers-india/potassium-methanesulfonate.htm
https://www.chemicalbook.com/Manufacturers-india/potassium-methanesulfonate.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/83000
https://sielc.com/Application-HPLC-Separation-of-Potassium-Perchlorate-Methanesulfonic-Chloride-Bromide-and-Nitrate-Ions-on-Obelisc-N
https://sielc.com/Application-HPLC-Separation-of-Potassium-Perchlorate-Methanesulfonic-Chloride-Bromide-and-Nitrate-Ions-on-Obelisc-N
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9148848.htm?N=Europe
https://pim-resources.coleparmer.com/sds/01630.pdf
https://www.benchchem.com/product/b7802857#potassium-methanesulfonate-chemical-structure-and-properties
https://www.benchchem.com/product/b7802857#potassium-methanesulfonate-chemical-structure-and-properties
https://www.benchchem.com/product/b7802857#potassium-methanesulfonate-chemical-structure-and-properties
https://www.benchchem.com/product/b7802857#potassium-methanesulfonate-chemical-structure-and-properties
https://www.benchchem.com/product/b7802857#potassium-methanesulfonate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7802857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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